N-({1-[2-(2-allylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)-N-methyl-2-furamide

• IUPAC Name: N-methyl-N-[[1-[2-(2-prop-2-enylphenoxy)ethyl]benzimidazol-2-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C25H25N3O3/c1-3-9-19-10-4-7-13-22(19)31-17-15-28-21-12-6-5-11-20(21)26-24(28)18-27(2)25(29)23-14-8-16-30-23/h3-8,10-14,16H,1,9,15,17-18H2,2H3
• InChI Key: JYAHHAJQHNYHSY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC2=CC=CC=C2N1CCOC3=CC=CC=C3CC=C)C(=O)C4=CC=CO4
• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol
• CAS No.: 919976-78-6

Description

N-({1-[2-(2-allylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)-N-methyl-2-furamide, also known as AB-FUBINACA, is a synthetic cannabinoid that has gained popularity in the scientific research community due to its potential therapeutic applications. This compound is a potent agonist of the cannabinoid receptors, and its unique chemical structure makes it an interesting target for further investigation.

Scientific Research Applications

Synthesis and Photophysical Properties
N-({1-[2-(2-allylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)-N-methyl-2-furamide, as part of a broader category of benzimidazole derivatives, has been studied for its synthesis and photophysical properties. Researchers have synthesized novel fluorescent compounds based on benzimidazole, highlighting their thermal stability and dual emission characteristics, which could imply potential applications in materials science and photonics due to their excited state intra-molecular proton transfer (ESIPT) pathway (Padalkar et al., 2011).

Thermal Fragmentation and Rearrangement
Thermal studies on N-aryl-2-furamide derivatives, including compounds structurally related to this compound, have shown significant insights into their stability and decomposition pathways. These findings are crucial for understanding the chemical behavior of such compounds under high temperatures, which could be relevant for their potential applications in chemical synthesis and material science (Gaber et al., 2013).

Anticancer Activity
The exploration of benzimidazole derivatives for their anticancer activity is an area of significant interest. Compounds with a similar structural framework to this compound have been synthesized and evaluated against various cancer cell lines, demonstrating moderate to excellent anticancer activities. This suggests potential applications in developing new anticancer agents (Ravinaik et al., 2021).

Antineoplastic and Antifilarial Agents
Research into benzimidazole carbamates, which are structurally related to the compound , has highlighted their potential as antineoplastic and antifilarial agents. These studies provide a foundation for the therapeutic applications of such compounds, indicating a promising avenue for the development of treatments for cancer and filarial infections (Ram et al., 1992).

Antimicrobial and Antiurease Activities
The synthesis and evaluation of benzimidazole derivatives have also revealed their antimicrobial and antiurease activities. These findings suggest potential applications in addressing microbial infections and disorders related to urease activity, further underscoring the versatility of benzimidazole-based compounds in medicinal chemistry (Sokmen et al., 2014).

Safety and Hazards

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